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Compound of Interest

Compound Name: Chromium(ll) oxalate

Cat. No.: B1605513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of anhydrous
chromium(ll) oxalate, a compound of interest in various chemical research and development
applications. The synthesis is a two-step process involving the initial preparation of
chromium(ll) oxalate dihydrate followed by its thermal dehydration. This document details the
experimental protocols, presents relevant quantitative data, and outlines the necessary safety
precautions for handling the air-sensitive chromium(Il) compounds involved.

Overview of the Synthesis Pathway

The preparation of anhydrous chromium(ll) oxalate (CrC204) is achieved through the
controlled thermal dehydration of its hydrated precursor, chromium(ll) oxalate dihydrate
(CrC204-2H20). The dihydrate is synthesized via a precipitation reaction in an aqueous
medium by reacting a chromium(ll) salt with an oxalate source under an inert atmosphere to
prevent the oxidation of the chromium(ll) ion.
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Step 1: Synthesis of Dihydrate
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Figure 1: Overall synthesis pathway for anhydrous chromium(ll) oxalate.

Experimental Protocols
Synthesis of Chromium(ll) Oxalate Dihydrate
(CrC204-2H20)

The synthesis of chromium(ll) oxalate dihydrate requires strict anaerobic conditions to prevent
the oxidation of the highly reactive chromium(ll) ion.

Materials and Reagents:

e Chromium(ll) sulfate pentahydrate (CrSOa4-5H20)
¢ Sodium oxalate (Na2C20a4)

e Oxalic acid (H2C204)

e Deionized water, degassed

 Inert gas (e.g., Argon or Nitrogen)

Procedure:

o Preparation of Degassed Solutions: Prepare a degassed aqueous solution of sodium oxalate
and oxalic acid. The exact concentrations should be calculated to provide a stoichiometric
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amount of oxalate ions to react with the chromium(ll) sulfate. All water used in this procedure
must be thoroughly degassed by boiling and cooling under a stream of inert gas or by
sparging with an inert gas for an extended period.

e Reaction Setup: The reaction should be carried out in a flask equipped with a magnetic
stirrer and an inlet and outlet for an inert gas. A continuous positive pressure of argon or
nitrogen must be maintained throughout the synthesis.

e Reaction: In the reaction flask, dissolve chromium(ll) sulfate pentahydrate in degassed
deionized water. While stirring vigorously, slowly add the degassed oxalate solution to the
chromium(ll) sulfate solution.

» Precipitation and Isolation: Upon addition of the oxalate solution, a light green precipitate of
chromium(ll) oxalate dihydrate will form. Continue stirring for a designated period to ensure
complete precipitation.

« Filtration and Washing: Filter the precipitate under an inert atmosphere using standard
Schlenk line techniques or in a glovebox. Wash the collected solid with degassed deionized
water to remove any soluble impurities, followed by a wash with a degassed organic solvent
like ethanol or ether to facilitate drying.

e Drying: Dry the product under vacuum or in a desiccator under an inert atmosphere.

Preparation of Anhydrous Chromium(ll) Oxalate
(CrC20a4)

The conversion of the dihydrate to the anhydrous form is achieved through thermal
dehydration.

Apparatus:
e Tube furnace with temperature control
 Inert gas supply (e.g., Argon or Nitrogen)

e Schlenk tube or similar vessel for heating the sample
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Procedure:

o Sample Preparation: Place a known amount of the synthesized chromium(ll) oxalate
dihydrate into a Schlenk tube.

« Inert Atmosphere: Evacuate the Schlenk tube and backfill with an inert gas. Repeat this cycle
several times to ensure a completely inert atmosphere. Maintain a slow, continuous flow of
the inert gas through the tube during the heating process.

» Heating: Place the Schlenk tube in a tube furnace and heat the sample to a temperature
above 140 °C.[1] The temperature should be maintained until the dehydration is complete,
which can be monitored by observing the cessation of water condensation in the cooler parts
of the apparatus.

o Cooling and Storage: After dehydration, allow the sample to cool to room temperature under
the inert gas flow. Once cooled, the anhydrous chromium(ll) oxalate should be stored in a
tightly sealed container under an inert atmosphere to prevent rehydration and oxidation.

Data Presentation

The following tables summarize the key quantitative data associated with the synthesis and
characterization of chromium(ll) oxalate and its dihydrate.

Table 1: Physical and Chemical Properties

T C-hromium(ll) Oxalate Anhydrous Chromium(ll)
Dihydrate (CrC204-2H20) Oxalate (CrC204)

Molar Mass 176.05 g/mol 140.02 g/mol [1]

Appearance Light green crystalline solid[1]

Magnetic Moment (u_eff) 4.65 B.M.[1]

Table 2: Thermal Decomposition Data for Chromium(ll) Oxalate Dihydrate
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Theoretical Observed
Temperature . .
Process Weight Loss Weight Loss Product(s)
Range (°C)
(%) (%)
Anhydrous
> 140 Dehydration 20.45 ~20% CrC204, H20 (g)
[1]
Mixture of
chromium
> 320 Decomposition - - )
oxides, CO (qg),
COz (9)[1]

Note: The observed weight loss values can vary slightly depending on the experimental
conditions such as heating rate and atmosphere.

Safety and Handling

Chromium(ll) compounds are highly susceptible to oxidation by air and require careful handling
under inert atmosphere conditions. Additionally, chromium compounds, in general, should be
handled with care due to their potential toxicity.

General Safety Precautions:

¢ Inert Atmosphere: All manipulations of chromium(ll) compounds should be performed under
an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) to prevent
oxidation.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

» Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or fumes.

» Waste Disposal: Dispose of all chromium-containing waste according to institutional and
local regulations for hazardous waste.
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Figure 2: Workflow for the safe handling of chromium(ll) compounds.

Characterization

The synthesized chromium(ll) oxalate dihydrate and its anhydrous form can be characterized
using several analytical techniques to confirm their identity and purity.
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e Thermogravimetric Analysis (TGA): To determine the water content and the decomposition
temperature.

« Infrared Spectroscopy (IR): To identify the characteristic vibrational modes of the oxalate
ligand and the presence or absence of water molecules.

o Powder X-ray Diffraction (PXRD): To confirm the crystal structure of the compounds.[1]
o Elemental Analysis: To determine the elemental composition of the synthesized products.[1]

This guide provides a foundational understanding for the successful preparation and handling
of anhydrous chromium(ll) oxalate. Researchers are encouraged to consult the primary
literature for more detailed information and to adapt the procedures based on their specific
experimental setup and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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